Cas no 1823814-67-0 (Tert-butyl 3-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carboxylate)

• Product Name: Tert-butyl 3-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carboxylate
• CAS No: 1823814-67-0
• MF: C₁₅H₂₀F₃N₃O₂
• MW: 331.333414077759
• CID: 6090487
• PubChem ID: 165832155
• Update Time: 2025-08-05

Tert-butyl 3-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1823814-67-0
• tert-butyl 3-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carboxylate
• EN300-1878941
• Tert-butyl 3-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carboxylate

• Inchi： 1S/C15H20F3N3O2/c1-14(2,3)23-13(22)21-7-6-19-12(9-21)11-5-4-10(8-20-11)15(16,17)18/h4-5,8,12,19H,6-7,9H2,1-3H3
• InChI Key： DJPFGSFANRYZSM-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C1CN(C(=O)OC(C)(C)C)CCN1)(F)F

Computed Properties

• Exact Mass: 331.15076138g/mol
• Monoisotopic Mass: 331.15076138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.5Ų

Additional information on Tert-butyl 3-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carboxylate

Introduction to Tert-butyl 3-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carboxylate (CAS No. 1823814-67-0)

Tert-butyl 3-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carboxylate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, with the CAS number 1823814-67-0, is a derivative of piperazine and features a trifluoromethyl-substituted pyridine ring, making it a promising candidate for various biological and chemical applications. The unique structural properties of this molecule contribute to its potential utility in the design of novel therapeutic agents.

The tert-butyl group attached to the piperazine ring enhances the lipophilicity of the compound, which is a critical factor in drug absorption and distribution within the body. This feature makes Tert-butyl 3-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carboxylate an attractive scaffold for further derivatization and optimization in drug discovery efforts. The presence of the trifluoromethyl group also influences the electronic properties of the molecule, potentially affecting its binding affinity to biological targets.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. Tert-butyl 3-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carboxylate has been investigated for its potential role in modulating enzymes and receptors involved in neurological disorders, cancer, and inflammatory conditions. The combination of the piperazine core with the trifluoromethyl-pyridine moiety suggests that this compound may exhibit dual functionality, interacting with multiple biological targets simultaneously.

Recent studies have highlighted the importance of fluorinated aromatic compounds in pharmaceutical development due to their enhanced metabolic stability and improved pharmacokinetic profiles. The 5-(trifluoromethyl)pyridin-2-yl group in Tert-butyl 3-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carboxylate is particularly noteworthy, as it has been shown to increase binding affinity and selectivity in several drug candidates. This structural feature is often exploited to improve drug efficacy while minimizing off-target effects.

The synthesis of Tert-butyl 3-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently. The use of high-purity reagents and analytical techniques ensures that the final product meets stringent quality standards for pharmaceutical applications.

In vitro and in vivo studies have begun to elucidate the pharmacological properties of Tert-butyl 3-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carboxylate. Preliminary data suggest that this compound exhibits promising activity against specific enzymatic targets relevant to neurological diseases. The ability to modulate these targets could lead to the development of novel therapeutics that address unmet medical needs. Additionally, computational modeling and molecular dynamics simulations have been used to predict how this compound interacts with biological targets at the molecular level.

The role of computational chemistry in drug discovery has become increasingly prominent, providing valuable insights into molecular interactions and optimizing lead compounds before experimental validation. Tert-butyl 3-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carboxylate serves as an excellent example of how computational tools can accelerate the drug development process by identifying promising candidates with favorable pharmacokinetic properties.

The future prospects for Tert-butyl 3-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carboxylate are bright, with ongoing research aimed at further refining its chemical structure and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like Tert-butyl 3-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carboxylate will play a crucial role in developing innovative treatments for a wide range of diseases.